Cas no 886496-65-7 (6-bromo-7-nitro-3H-2-benzofuran-1-one)

• Product Name: 6-bromo-7-nitro-3H-2-benzofuran-1-one
• CAS No: 886496-65-7
• MF: C₈H₄BrNO₄
• MW: 258.025661468506
• CID: 5229286
• Update Time: 2026-03-07

6-bromo-7-nitro-3H-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-nitro-3H-2-benzofuran-1-one

• Inchi： 1S/C8H4BrNO4/c9-5-2-1-4-3-14-8(11)6(4)7(5)10(12)13/h1-2H,3H2
• InChI Key： WUJKOLOFHMAPPV-UHFFFAOYSA-N
• SMILES： O1CC2=CC=C(Br)C([N+]([O-])=O)=C2C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 6-bromo-7-nitro-3H-2-benzofuran-1-one

6-Bromo-7-Nitro-3H-2-Benzofuran-1-One: A Comprehensive Overview

6-Bromo-7-nitro-3H-2-benzofuran-1-one (CAS No. 886496-65-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and chemical synthesis. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and diverse applications. The molecule's structure is characterized by a fused benzene and furan ring system, with substituents at the 6 and 7 positions: a bromine atom and a nitro group, respectively. These substituents not only influence the compound's chemical reactivity but also play a crucial role in its potential applications.

The synthesis of 6-bromo-7-nitro-3H-2-benzofuran-1-one involves a series of intricate organic reactions, including nucleophilic aromatic substitution, oxidation, and cyclization processes. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency of these synthetic routes.

One of the most promising applications of 6-bromo-7-nitro-3H-2-benzofuran-1-one lies in its potential as a precursor for drug development. The compound's structural features make it an ideal candidate for modifying pharmacokinetic properties in medicinal chemistry. For instance, the nitro group can act as a bioisostere for other functional groups, enabling researchers to explore its role in modulating biological activity. Additionally, the bromine substituent provides a site for further functionalization, allowing for the creation of diverse analogs with tailored properties.

Recent studies have also highlighted the importance of 6-bromo-7-nitro-3H-2-benzofuran-1-one in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. The compound's ability to undergo redox reactions under specific conditions suggests its utility in designing advanced materials with tailored electronic characteristics.

In terms of environmental applications, 6-bromo-7-nitro-3H-2-benzofuran-1-one has shown promise as an adsorbent for heavy metals and other pollutants. Its ability to form stable coordination complexes with metal ions makes it a viable option for water purification systems. Furthermore, ongoing research is exploring its role in catalytic processes for breaking down persistent organic pollutants (POPs), which are major environmental concerns worldwide.

The pharmacological properties of 6-bromo-7-nitro-3H-2-benzofuran-1-one have been extensively studied in recent years. Preclinical studies indicate that the compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

From a structural standpoint, 6-bromo-7-nitro-3H-2-benzofuran-one exhibits interesting photophysical properties due to its conjugated system. This makes it an attractive candidate for use in fluorescence-based sensors and imaging agents. Researchers are currently investigating its application in real-time monitoring of biological processes at the cellular level.

In conclusion, 6-bromo-, CAS No 886496-, 7-nitro-, benzofuran-, one is a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups provide ample opportunities for further exploration and innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.